Cas no 1338495-01-4 (3-Bromo-5-methoxy-1-(tetrahydro-2H-pyran-2-yl)-1H-1,2,4-triazole)

• Product Name: 3-Bromo-5-methoxy-1-(tetrahydro-2H-pyran-2-yl)-1H-1,2,4-triazole
• CAS No: 1338495-01-4
• MF: C₈H₁₂BrN₃O₂
• MW: 262.10378074646
• MDL: MFCD20441343
• CID: 4695439
• Update Time: 2025-06-10

3-Bromo-5-methoxy-1-(tetrahydro-2H-pyran-2-yl)-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-methoxy-1-(tetrahydro-2H-pyran-2-yl)-1H-1,2,4-triazole
• FCH1602749
• T5045
• 1H-1,2,4-triazole, 3-bromo-5-methoxy-1-(tetrahydro-2H-pyran-2-yl)-

• MDL： MFCD20441343
• Inchi： 1S/C8H12BrN3O2/c1-13-8-10-7(9)11-12(8)6-4-2-3-5-14-6/h6H,2-5H2,1H3
• InChI Key： CSIHQJSSRUNKKX-UHFFFAOYSA-N
• SMILES： BrC1N=C(N(C2CCCCO2)N=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 195
• Topological Polar Surface Area: 49.2

Additional information on 3-Bromo-5-methoxy-1-(tetrahydro-2H-pyran-2-yl)-1H-1,2,4-triazole

Comprehensive Overview of 3-Bromo-5-methoxy-1-(tetrahydro-2H-pyran-2-yl)-1H-1,2,4-triazole (CAS No. 1338495-01-4)

The compound 3-Bromo-5-methoxy-1-(tetrahydro-2H-pyran-2-yl)-1H-1,2,4-triazole (CAS No. 1338495-01-4) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a 1,2,4-triazole core, a bromine substituent, and a tetrahydro-2H-pyran-2-yl protecting group, this compound serves as a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel bioactive molecules targeting diseases such as cancer, infectious diseases, and metabolic disorders.

One of the key reasons for the growing interest in 3-Bromo-5-methoxy-1-(tetrahydro-2H-pyran-2-yl)-1H-1,2,4-triazole is its role in the development of small-molecule inhibitors. The 1,2,4-triazole scaffold is known for its ability to interact with biological targets, making it a valuable building block in medicinal chemistry. Recent studies have explored its use in designing compounds that modulate enzyme activity, particularly in the context of kinase inhibitors and antiviral agents. This aligns with current trends in precision medicine, where researchers seek targeted therapies with minimal side effects.

From a synthetic perspective, the presence of the bromine atom in 3-Bromo-5-methoxy-1-(tetrahydro-2H-pyran-2-yl)-1H-1,2,4-triazole offers opportunities for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, which are often required in modern drug development. Additionally, the tetrahydro-2H-pyran-2-yl group acts as a protective moiety for the triazole nitrogen, enhancing the compound's stability during synthetic transformations.

The agrochemical industry has also shown interest in derivatives of 3-Bromo-5-methoxy-1-(tetrahydro-2H-pyran-2-yl)-1H-1,2,4-triazole, particularly for developing new pesticides and herbicides. The 1,2,4-triazole ring is a common motif in agrochemicals due to its ability to disrupt metabolic pathways in pests. With increasing global emphasis on sustainable agriculture, researchers are exploring eco-friendly alternatives, and this compound's structural flexibility makes it a candidate for such innovations.

Another area of exploration is the compound's potential in material science. The 1,2,4-triazole derivatives are being investigated for their electronic properties, which could be harnessed in organic semiconductors or light-emitting diodes (OLEDs). As the demand for advanced materials grows, compounds like 3-Bromo-5-methoxy-1-(tetrahydro-2H-pyran-2-yl)-1H-1,2,4-triazole may play a role in next-generation technologies.

In conclusion, 3-Bromo-5-methoxy-1-(tetrahydro-2H-pyran-2-yl)-1H-1,2,4-triazole (CAS No. 1338495-01-4) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and materials science. Its unique structure and reactivity profile make it a valuable tool for researchers addressing some of today's most pressing scientific challenges. As the fields of drug discovery and sustainable chemistry evolve, this compound is likely to remain at the forefront of innovation.